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Compound of Interest

Compound Name: Flll31

Cat. No.: B1672838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FLLL31 is a novel small molecule inhibitor derived from curcumin, designed to selectively

target the Janus Kinase 2 (JAK2) and the Signal Transducer and Activator of Transcription 3

(STAT3) signaling pathway.[1] Constitutive activation of the STAT3 pathway is a hallmark of

many human cancers, playing a crucial role in tumor cell proliferation, survival, angiogenesis,

and drug resistance.[1][2] FLLL31 effectively inhibits STAT3 phosphorylation, DNA binding

activity, and the subsequent transactivation of target genes, leading to the suppression of

oncogenic processes and induction of apoptosis in various cancer cell lines.[1] These

application notes provide a comprehensive guide for the preparation and use of FLLL31 in

experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of FLLL31 is presented in the table

below for easy reference.
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Property Value Reference

Synonyms

(E,E)-1,7-Bis(3,4-

dimethoxyphenyl)-4,4-

dimethyl-1,6-heptadiene-3,5-

dione, Tetramethylcurcumin

CAS Number 52328-97-9

Molecular Formula C25H28O6

Appearance Yellow powder

Solubility DMSO: ≥10 mg/mL

Storage Temperature 2-8°C

Biological Activity of FLLL31
FLLL31 has demonstrated potent growth-suppressive activity in a variety of cancer cell lines.

The half-maximal inhibitory concentration (IC50) values for FLLL31 in several cancer cell lines

are summarized below.
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Cell Line Cancer Type IC50 (µM)

MDA-MB-231 Breast Cancer
Not explicitly stated, but

FLLL31 is effective.[1]

PANC-1 Pancreatic Cancer
Not explicitly stated, but

FLLL31 is effective.[1]

Neuro-2a Neuroblastoma
Potently suppressed cell

viability.[3]

SH-SY5Y Neuroblastoma
Potently suppressed cell

viability.[3]

Tu-9648 Glioblastoma
Potently suppressed cell

viability.[3]

U-87MG Glioblastoma
Potently suppressed cell

viability.[3]

U-373MG Glioblastoma
Potently suppressed cell

viability.[3]

Experimental Protocols
Preparation of FLLL31 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of FLLL31 in dimethyl

sulfoxide (DMSO).

Materials:

FLLL31 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips

Vortex mixer
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Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Calculate the required mass of FLLL31:

The molecular weight of FLLL31 (C25H28O6) is 424.49 g/mol .

To prepare 1 mL of a 10 mM stock solution, calculate the mass required:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 424.49 g/mol x 1000 mg/g = 4.245 mg

Weigh FLLL31 powder:

Carefully weigh out approximately 4.25 mg of FLLL31 powder and place it into a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the FLLL31 powder.

Ensure complete dissolution:

Vortex the solution thoroughly until all the FLLL31 powder is completely dissolved. The

solution should be clear and yellow.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Note on Dilutions: For cell culture experiments, the DMSO stock solution should be further

diluted in the appropriate cell culture medium to the desired final concentration. Ensure the final
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concentration of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced

toxicity.

Visualizations
Experimental Workflow for FLLL31 Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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